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Compound of Interest

Compound Name: Sulfoglycolithocholic acid

Cat. No.: B095263

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of all laboratory chemicals is paramount. This document provides essential
safety and logistical information for the proper disposal of sulfoglycolithocholic acid, a
sulfated bile acid metabolite.

While sulfoglycolithocholic acid is not classified as a hazardous substance according to the
Globally Harmonized System (GHS), adherence to proper disposal protocols is crucial for
maintaining a safe laboratory environment and ensuring regulatory compliance. This guide
outlines the necessary procedures for its disposal in both solid and aqueous forms.

Physical and Chemical Properties

A comprehensive understanding of a compound's properties is the first step in safe handling
and disposal. The following table summarizes key quantitative data for sulfoglycolithocholic
acid and its commonly available disodium salt.
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Property Value Source
Chemical Formula C26H43NO7S PubChem[1]
Molecular Weight 513.69 g/mol Veeprho[2]
Appearance Solid Cayman Chemical[3]
Water Solubility Slightly soluble Cayman Chemical[3]
Methanol Solubility Slightly soluble Cayman Chemical[3]

) - Human Metabolome
Predicted Water Solubility 0.00038 g/L

Database[4]

Predicted pKa (Strongest 11 Human Metabolome
Acidic) ' Database[4]

Standard Operating Procedure for Disposal

The following step-by-step protocols provide a framework for the safe disposal of
sulfoglycolithocholic acid. It is imperative to consult and adhere to your institution's specific
waste disposal policies and local regulations, which may supersede these general guidelines.

Personal Protective Equipment (PPE)

Before handling sulfoglycolithocholic acid for disposal, ensure the following PPE is worn:
o Safety glasses or goggles
o Standard laboratory coat

o Disposable nitrile gloves

Disposal of Solid Sulfoglycolithocholic Acid

This procedure applies to the pure, solid form of the compound.

e 2.1 Small Quantities (typically < 10 g):
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o 2.1.1 Ensure the material is clearly labeled as "Sulfoglycolithocholic Acid" and is in a
sealed, non-reactive container (e.g., the original manufacturer's vial or a labeled screw-
cap vial).

o 2.1.2 For disposal, place the sealed container in the general laboratory solid waste stream
destined for landfill, unless institutional policy dictates otherwise.

e 2.2 Large Quantities (typically > 10 g):

o 2.2.1 Consult your institution's Environmental Health and Safety (EHS) office for guidance
on the disposal of large quantities of non-hazardous chemical waste.

o 2.2.2 Package and label the waste as directed by your EHS office for collection and
disposal.

Disposal of Aqueous Solutions of Sulfoglycolithocholic
Acid
This procedure applies to dilute aqueous solutions of the compound.

e 3.1 Small Volumes (typically < 1 L):

o 3.1.1 Confirm that the solution does not contain any other hazardous materials (e.g.,
heavy metals, organic solvents).

o 3.1.2 Neutralize the solution to a pH between 6.0 and 8.0 using a suitable acid or base if
necessary. Given the predicted pKa, the solution is likely already near neutral.

o 3.1.3 Dispose of the neutralized solution by pouring it down a laboratory sink with a
copious amount of running water (at least a 20-fold excess of water). This should be done
in accordance with local wastewater regulations.

e 3.2 Large Volumes (typically > 1 L):

o 3.2.1 Contact your institution's EHS office for guidance. Large volumes may require
collection and disposal via a licensed chemical waste contractor.
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o 3.2.2 Do not dispose of large volumes down the sanitary sewer without explicit approval
from your EHS office and the local wastewater authority.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
sulfoglycolithocholic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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